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Compound of Interest

Compound Name: Ethyl 3-coumarincarboxylate

Cat. No.: B159564

L  Get Quote

Essential Safety and Handling Guide for Ethyl 3-

Coumarincarboxylate

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl 3-coumarincarboxylate

(CAS No. 1846-76-0). The following protocols are designed to ensure a safe laboratory

environment.

Chemical and Physical Properties

The following table summarizes key quantitative data for Ethyl 3-coumarincarboxylate.

Property Value
Physical State Solid[1][2]
Appearance White[1][2]
Molecular Formula C12H1004[1][3]

Molecular Weight

218.21 g/mol [1][4]

Melting Point

93 - 95 °C (199.4 - 203 °F)[1][2]

Occupational Exposure Limits

Not established[1][5]
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Operational Plan: Safe Handling and Storage

Adherence to these procedures is mandatory to minimize exposure and ensure safe use of
Ethyl 3-coumarincarboxylate.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles
conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[1][6]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[4][5][7]
Inspect gloves for integrity before each use and use proper removal techniques to avoid skin
contact.[5]

» Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin exposure.[1][2]

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required.[1][2] If dust formation is likely, a NIOSH-approved N95 dust mask
or equivalent should be used.[4][5][7]

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Avoid the formation and inhalation of dust.[1][2][6]

Prevent contact with skin, eyes, and clothing.[1][2]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.[6]

Storage Procedures

o Store in a tightly closed container.[1][5][8]

o Keep in a dry, cool, and well-ventilated place.[1][5][8]
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Store away from incompatible materials such as strong oxidizing agents.[1]

Contingency Plan: Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1][2] Forcibly hold the eyelids open to ensure a thorough rinse.[9] Seek medical
attention.[1][2]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[1][2][6] Remove all contaminated clothing while rinsing.[9] If skin irritation
occurs, get medical help.[8]

Inhalation: Move the individual to fresh air.[1][2] If symptoms like dizziness or throat irritation
persist, seek medical attention.[1][2][9]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water
afterwards.[1][2] Never give anything by mouth to an unconscious person.[6] Seek medical
attention if symptoms occur.[1][2]

Accidental Release (Spills)

Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE as
described above.[2][6]

Environmental Precautions: Prevent the substance from entering drains or waterways.[6][8]

Containment and Cleanup:

o

Gently sweep up the solid material to avoid creating dust.[1][2]

[¢]

Shovel the material into a suitable, labeled container for disposal.[1][2]

[¢]

Clean the spill area thoroughly with soap and water.
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Disposal Plan

All chemical waste must be managed in accordance with institutional, local, and national

regulations.

o Chemical Disposal: Dispose of the waste material in a designated, labeled, and sealed

container.[10]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[5] Do not reuse empty containers.

Workflow for Safe Handling and Disposal

The following diagram illustrates the procedural flow for safely managing Ethyl 3-
coumarincarboxylate from receipt to disposal.
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Caption: Safe handling workflow for Ethyl 3-coumarincarboxylate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b159564?utm_src=pdf-body-img
https://www.benchchem.com/product/b159564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. assets.thermofisher.com [assets.thermofisher.com]

. biocrick.com [biocrick.com]

. Ethyl 3-coumarincarboxylate 99% | 1846-76-0 [sigmaaldrich.com]
. chemicalbook.com [chemicalbook.com]

. Page loading... [wap.guidechem.com]

. Ethyl 3-coumarincarboxylate 99 1846-76-0 [sigmaaldrich.com]

. echemi.com [echemi.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. ehs.princeton.edu [ehs.princeton.edu]
e 10. ETHYL COUMARIN-3-CARBOXYLATE - Safety Data Sheet [chemicalbook.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 3-
coumarincarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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